Cas no 1806766-89-1 (Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806766-89-1
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841322
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-6-3-5(4-11)7(9(16)18-2)15-8(6)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： FIZOKPRLPLNBEH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1C(=O)OC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806766-89-1): An Overview

Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806766-89-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety on the pyridine ring endows this molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate is defined by its molecular formula, C₁₂H₁₁ClF₃N₂O₄. The compound's molecular weight is approximately 329.7 g/mol, which places it in the category of small to medium-sized organic molecules. The presence of multiple functional groups, including the ester, chloromethyl, methoxy, and trifluoromethoxy functionalities, contributes to its diverse reactivity and potential biological activity.

In recent years, there has been a growing interest in the development of compounds with specific biological activities for therapeutic purposes. Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate has been studied for its potential as a lead compound in drug discovery. Research has shown that this molecule exhibits promising activity in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities.

The chloromethyl group in the structure is particularly noteworthy due to its reactivity and ability to form covalent bonds with nucleophiles. This property makes it useful in the synthesis of more complex molecules through electrophilic substitution reactions. Additionally, the presence of the methoxy substituent on the pyridine ring can influence the compound's lipophilicity and solubility properties, which are crucial for optimizing drug delivery and bioavailability.

The trifluoromethoxy moiety is another key feature of this compound. Fluorinated groups are known to enhance the metabolic stability and lipophilicity of molecules, which can improve their pharmacokinetic properties. This makes Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate an attractive candidate for further optimization in drug development.

In terms of synthetic accessibility, Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate can be synthesized through a series of well-established organic reactions. One common approach involves the condensation of an appropriate pyridine derivative with a chloroalkylating agent followed by esterification. The synthetic route can be tailored to optimize yield and purity, making it suitable for large-scale production if required.

The biological activity of Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate has been explored in several studies. For instance, research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In the context of medicinal chemistry, the ability to modulate biological activity through structural modifications is crucial. Researchers have investigated various derivatives of Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate, focusing on altering substituents on the pyridine ring or modifying the ester group to enhance specific properties such as potency or selectivity.

The safety profile of compounds like Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate is also an important consideration in drug development. Preclinical studies have generally shown favorable safety profiles, although further investigation is needed to fully understand potential side effects and long-term toxicity.

In conclusion, Methyl 3-(chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806766-89-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for further optimization and development into potential therapeutic agents. Ongoing research continues to explore its full potential and refine its properties for specific therapeutic uses.